3-Phenyl-1H-indazole-5-carbaldehyde

• IUPAC Name: 3-phenyl-1H-indazole-5-carbaldehyde
• InChI: InChI=1S/C14H10N2O/c17-9-10-6-7-13-12(8-10)14(16-15-13)11-4-2-1-3-5-11/h1-9H,(H,15,16)
• InChI Key: LWIZPGDPFGXBJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC3=C2C=C(C=C3)C=O
• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol

Description

3-Phenyl-1H-indazole-5-carbaldehyde is a chemical compound with the molecular formula C14H10N2O. It belongs to the indazole family, which are ideal precursors for the synthesis of active molecules. Indazole derivatives are essential and efficient chemical precursors for generating biologically active structures.

Synthesis Analysis

The synthesis of indazoles, including 3-Phenyl-1H-indazole-5-carbaldehyde, has been explored using various strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3-Phenyl-1H-indazole-5-carbaldehyde is characterized by an indazole core, which is a bicyclic compound consisting of a benzene ring fused to a nitrogen-containing pyrazole ring.

Chemical Reactions Analysis

Indazole derivatives, including 3-Phenyl-1H-indazole-5-carbaldehyde, have been used in various chemical reactions. These include Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, and iodine-mediated intramolecular aryl and sp3 C–H amination.

Scientific Research Applications

Synthesis of Indazoles

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Anticancer Applications

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Antidepressant Applications

. These compounds can help manage depression by affecting the chemicals in the brain that contribute to mood and behavior.

Anti-inflammatory Applications

. These compounds can help reduce inflammation and pain in the body.

Antibacterial Applications

. These compounds can help fight bacterial infections in the body.

Treatment of Respiratory Diseases

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HIV Protease Inhibitors

. These inhibitors can prevent the virus from replicating in the body.

Mechanism of Action

Target of Action

3-Phenyl-1H-indazole-5-carbaldehyde is a derivative of the indole family . Indole derivatives have been found to bind with high affinity to multiple receptors , making them valuable for treatment and the development of new useful derivatives . .

Mode of Action

Indole derivatives, in general, are known to interact with their targets, causing various biological changes . These changes can lead to a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to affect various biochemical pathways due to their broad-spectrum biological activities . These pathways and their downstream effects contribute to the diverse biological and clinical applications of indole derivatives .

Result of Action

Indole derivatives are known to have various biological activities, which suggest that they can cause a range of molecular and cellular effects .